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Compound of Interest

Compound Name: Sodium bismuthate

Cat. No.: B044082

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape
for sodium bismuthate (NaBiOs), a powerful oxidizing agent crucial in various analytical and
synthetic applications. This document details available purity grades, identifies key commercial
suppliers, and presents standardized experimental protocols for quality control analysis,
enabling informed sourcing and application for research, development, and manufacturing.

Commercial Sources and Availability

Sodium bismuthate is readily available from a range of chemical suppliers who cater to
laboratory and industrial needs. Major global manufacturers and distributors include:

o Sigma-Aldrich (Merck): A prominent supplier offering various grades, including ACS reagent
grade, with detailed online specifications and certificates of analysis.

e American Elements: Specializes in high-purity materials and offers sodium bismuthate in
grades ranging from technical and ACS reagent to ultra-high purity (up to 99.999%), as well
as custom specifications.[1]

o Fisher Scientific (Thermo Fisher Scientific): A major distributor of laboratory chemicals,
providing ACS reagent grade sodium bismuthate.
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o Santa Cruz Biotechnology: Supplies sodium bismuthate, typically for research purposes,
with a specified minimum purity.

e Otto Chemie Pvt. Ltd.: An Indian manufacturer and supplier offering sodium bismuthate in
various grades, including "Guaranteed Reagent" (GR).[2]

e HiMedia Laboratories: Provides sodium bismuthate in "Hi-AR™/ACS" grade, suitable for
analytical applications.[3]

o CDH (Central Drug House): An Indian supplier offering sodium bismuthate for laboratory
use.[4]

Beyond these, numerous regional and specialized suppliers provide sodium bismuthate,
often catering to specific industrial needs.

Purity Grades and Specifications

Sodium bismuthate is commercially available in several purity grades, each with distinct
specifications tailored to its intended application. The most commonly encountered grades are
ACS Reagent Grade and high-purity grades. While a "Technical Grade" is sometimes
mentioned by suppliers, a standardized, distinct set of specifications for this grade is not readily
available. It is common for industrial applications requiring a strong oxidizing agent, such as the
determination of manganese in steel, to utilize ACS or equivalent reagent grades.

Data Presentation: Quantitative Specifications of
Sodium Bismuthate Grades

The following table summarizes the typical specifications for commercially available sodium
bismuthate grades based on data from various suppliers.
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Parameter ACS Reagent Grade High-Purity Grade
Assay (as NaBiOs) =>80.0% or =85.0%][2] Up to 99.999% (metals basis)
o o Not typically specified; focus is
Oxidizing Efficiency =>99.6% )
on elemental purity.
Varies by supplier; generall
Chloride (CI) <0.002% Y Supp g Y
very low.
Varies by supplier; generall
Manganese (Mn) <5 ppm Y SUupp g Y
very low.
Appearance Yellow to brownish powder|[5] Yellow to brownish powder

Note: High-purity grades are often characterized by a detailed trace metal analysis, which is
typically provided on the certificate of analysis for a specific lot.

Experimental Protocols for Quality Control

Accurate determination of the purity and oxidizing capacity of sodium bismuthate is critical for
its effective use. The following are standardized methodologies for key quality control
experiments.

Assay of Sodium Bismuthate (Oxidizing Power)

This method determines the active oxidizing content of sodium bismuthate by reacting it with
a known excess of a reducing agent (ferrous ammonium sulfate) and then titrating the
unreacted reducing agent with a standardized solution of potassium permanganate.[6]

Principle: The reaction proceeds in two steps:

e NaBiOs + 2Fe2* + 6H* — Na* + Bi3* + 2Fe3* + 3H20
e 5Fe?* + MnO4a~ + 8H* - 5Fe3* + Mn2* + 4H20
Reagents:

¢ 0.1 N Ferrous Ammonium Sulfate solution, standardized
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e 0.1 N Potassium Permanganate solution, standardized
e Sulfuric Acid (H2S0a4), concentrated
Procedure:

o Accurately weigh approximately 0.7 g of the sodium bismuthate sample into a 250 mL
Erlenmeyer flask.

o Carefully add 50.0 mL of standardized 0.1 N ferrous ammonium sulfate solution to the flask.

o Stopper the flask and swirl to ensure the sodium bismuthate is completely reacted. Allow
the reaction to proceed for 30 minutes with occasional swirling.

» Prepare a blank by pipetting 50.0 mL of the same standardized 0.1 N ferrous ammonium
sulfate solution into a separate 250 mL Erlenmeyer flask.

e Add 10 mL of concentrated sulfuric acid to both the sample and blank flasks.

 Titrate the excess ferrous ammonium sulfate in both the sample and blank flasks with
standardized 0.1 N potassium permanganate solution until a faint pink endpoint persists for
at least 30 seconds.

e Record the volumes of potassium permanganate solution used for both the sample
(V_sample) and the blank (V_blank).

Calculation: The percentage of NaBiOs in the sample can be calculated using the following
formula:

% NaBiOs = [(V_blank - V_sample) * N_KMnO4 * 14.00] / W_sample
Where:

e V_blank is the volume of KMnOa solution used for the blank in mL.

e V_sample is the volume of KMnOa solution used for the sample in mL.

e N_KMnO4 is the normality of the potassium permanganate solution.
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e 14.00 is the equivalent weight of NaBiOs.

o W_sample is the weight of the sodium bismuthate sample in grams.

Determination of Chloride Impurity

This method relies on the precipitation of chloride ions as silver chloride (AgCIl) and comparison
of the resulting turbidity with a known standard.[6]

Reagents:

e Nitric Acid (HNOs)

 Silver Nitrate (AgNO3) solution (5% w/v)
e Chloride Standard Solution (10 ppm CI)

Procedure:

Weigh 1.0 g of the sodium bismuthate sample into a beaker.

» Add 25 mL of deionized water and boil for 5 minutes.

» Cool the solution and dilute to 50 mL with deionized water.

« Filter the solution.

e To 25 mL of the filtrate, add 1 mL of nitric acid and 1 mL of silver nitrate solution.

o Prepare a standard by taking 25 mL of the chloride standard solution (10 ppm CI) and adding
1 mL of nitric acid and 1 mL of silver nitrate solution.

» Allow both the sample and the standard to stand for 10 minutes, protected from light.

o Compare the turbidity of the sample solution with that of the standard. The turbidity of the
sample should not exceed that of the standard.

Determination of Manganese Impurity
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This colorimetric method is based on the oxidation of any manganese present in the sample to

the intensely colored permanganate ion (MnOa4~) by the sodium bismuthate itself in an acidic

medium. The color is then compared to a standard.[6]

Reagents:

Nitric Acid (HNOs), concentrated

Sulfuric Acid (H2S0a4), concentrated

Phosphoric Acid (H3POa4), 85%

Sodium Nitrite (NaNO:2) or Sulfurous Acid (H2S0s3)

Manganese Standard Solution (10 ppm Mn)

Procedure:

Dissolve 2.0 g of the sodium bismuthate sample in 35 mL of a 5:2 mixture of dilute nitric
acid.

Boil the solution for 5 minutes to expel any oxides of nitrogen.

If any brown manganese dioxide is present, add a few drops of sodium nitrite or sulfurous
acid to dissolve it, and then boil again to expel the excess reducing agent.

Cool the solution and add 5 mL of sulfuric acid and 5 mL of phosphoric acid.

Prepare a standard by taking an appropriate volume of the manganese standard solution
and treating it in the same manner as the sample.

To both the sample and the standard, add approximately 0.5 g of sodium bismuthate and
stir.

Allow the solutions to stand for 5 minutes to allow for the development of the permanganate
color.
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¢ Dilute both solutions to the same volume with deionized water and compare the colors. The
color of the sample solution should not be more intense than that of the standard.

Mandatory Visualizations
Purity Grades and Applications of Sodium Bismuthate

Logical Relationship of Sodium Bismuthate Purity Grades and Applications
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Caption: Purity grades of sodium bismuthate and their typical applications.

Experimental Workflow for Quality Control of Sodium
Bismuthate
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General Experimental Workflow for Sodium Bismuthate Quality Control
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Caption: Workflow for the quality control analysis of sodium bismuthate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. americanelements.com [americanelements.com]

e 2. Sodium bismuthate, GR 12232-99-4 India [ottokemi.com]

e 3. Sodium bismuthate (V), HI-AR™/ACS [himedialabs.com]

o 4. CAS-12232-99-4, Sodium Bismuthate [Sodium bismuthate (V)] Manufacturers, Suppliers
& Exporters in India | 030113 [cdhfinechemical.com]

e 5. chemiis.com [chemiis.com]

e 6. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [A Technical Guide to Commercial Sodium Bismuthate:
Purity Grades, Sourcing, and Quality Control]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b044082#commercial-sources-and-purity-grades-

of-sodium-bismuthate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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